Ethyl 4-aminocyclohexanecarboxylate
Overview
Description
Ethyl 4-aminocyclohexanecarboxylate is a chemical compound with the molecular formula C9H17NO2 . It has an average mass of 171.237 Da and a monoisotopic mass of 171.125931 Da . It is also known by other names such as 4-Aminocyclohexanecarboxylate d’éthyle in French and Ethyl-4-aminocyclohexancarboxylat in German .
Molecular Structure Analysis
The molecular structure of Ethyl 4-aminocyclohexanecarboxylate consists of 9 carbon atoms, 17 hydrogen atoms, and 2 oxygen atoms . The structure is quite complex, with the ethyl group (C2H5) attached to the carboxylate group (CO2) of the 4-aminocyclohexanecarboxylate .
Scientific Research Applications
Molecular Structure Analysis
- Scientific Field : Structural Chemistry
- Application Summary : The molecular structure of cyclohexanecarboxylate derivatives has been extensively studied.
- Methods of Application : For example, the crystal and molecular structures of a related anti-ulcer agent were determined by X-ray analysis, revealing a rigid bent-rod-like conformation and dimerization through hydrogen bonding.
- Results or Outcomes : This structural information is crucial for understanding the interaction of such compounds with biological targets.
Chemical Reactions Analysis
- Scientific Field : Organic Chemistry
- Application Summary : Cyclohexanecarboxylate derivatives undergo various chemical reactions that are essential for their transformation into biologically active molecules.
- Methods of Application : The synthesis of antidotes for anticholinesterase poisoning involved the conversion of trans-2-aminocyclohexanols into their corresponding hydrochloride salts.
- Results or Outcomes : Additionally, the preparation of trans-4- (6-substituted-9-purinyl)cyclohexylcarbinols involved condensation and ring closure reactions, demonstrating the reactivity of the amino group on the cyclohexane ring.
Physical and Chemical Properties Analysis
- Scientific Field : Physical Chemistry
- Application Summary : The physical and chemical properties of cyclohexanecarboxylate derivatives are influenced by their molecular structure.
- Methods of Application : The zwitterionic forms of cis- and trans-4-aminomethyl-1-cyclohexanecarboxylic acids in aqueous solution were studied.
- Results or Outcomes : The study showed that the most stable conformations are staggered forms.
Agricultural and Storage Applications
- Scientific Field : Agricultural Science
- Application Summary : The stabilization and controlled release of gaseous/volatile compounds, such as ethylene and 1-MCP, for agricultural and storage applications highlight a research domain where “trans-Ethyl 4-aminocyclohexanecarboxylate hydrochloride” might find application.
- Methods of Application : This research area underscores the importance of chemical interactions in plant growth and stress management.
- Results or Outcomes : Suggesting potential research applications for similar compounds in enhancing plant resilience to stress and pathogens.
Material Safety and Handling
- Scientific Field : Industrial Safety and Chemistry
- Application Summary : Information about the safety and handling of “trans-Ethyl 4-aminocyclohexanecarboxylate” is crucial for its use in various applications .
- Methods of Application : Safety data sheets provide information about the properties of the compound, its hazards, protective measures, and safety precautions for handling, storing, and transporting the chemical .
- Results or Outcomes : For instance, it’s recommended to keep the compound in a dark place, under an inert atmosphere, and at a temperature between 2-8°C .
Material Safety and Handling
- Scientific Field : Industrial Safety and Chemistry
- Application Summary : Information about the safety and handling of “trans-Ethyl 4-aminocyclohexanecarboxylate” is crucial for its use in various applications .
- Methods of Application : Safety data sheets provide information about the properties of the compound, its hazards, protective measures, and safety precautions for handling, storing, and transporting the chemical .
- Results or Outcomes : For instance, it’s recommended to keep the compound in a dark place, under an inert atmosphere, and at a temperature between 2-8°C .
properties
IUPAC Name |
ethyl 4-aminocyclohexane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7-8H,2-6,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WASRJUXSLHUONH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(CC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201203631 | |
Record name | Cyclohexanecarboxylic acid, 4-amino-, ethyl ester, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201203631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-aminocyclohexanecarboxylate | |
CAS RN |
3685-28-7 | |
Record name | Cyclohexanecarboxylic acid, 4-amino-, ethyl ester, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201203631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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